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Executive Summary
The enhancer of zeste homolog 2 (EZH2) is a histone methyltransferase that has emerged as

a critical epigenetic regulator in oncology.[1] As the catalytic subunit of the Polycomb

Repressive Complex 2 (PRC2), EZH2 mediates gene silencing through the trimethylation of

histone H3 on lysine 27 (H3K27me3).[1][2] Its overexpression is linked to the progression of

numerous cancers, including glioma, osteosarcoma, and pancreatic cancer, making it a prime

therapeutic target.[2][3][4] GSK343 is a highly potent and selective, S-adenosyl-L-methionine

(SAM)-competitive inhibitor of EZH2 with an IC50 of 4 nM.[5][6] By reducing global H3K27me3

levels, GSK343 reactivates tumor suppressor genes, leading to cell cycle arrest, induction of

apoptosis, and suppression of cancer stem-like phenotypes.[2][4][6]

While GSK343 shows promise as a monotherapy, its true potential lies in synergistic

combination with other anti-cancer agents. By modulating the epigenetic landscape, GSK343

can sensitize cancer cells to therapies that they would otherwise resist. This guide provides a

comprehensive framework for researchers and drug development professionals on the
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rationale, design, and execution of studies combining GSK343 with other cancer therapies. We

will delve into the mechanistic basis for key combinations and provide detailed protocols for in

vitro and in vivo validation.

Scientific Rationale for Combination Strategies
The primary goal of combining GSK343 with other therapies is to achieve a synergistic or

additive anti-tumor effect, overcome intrinsic or acquired drug resistance, and potentially

reduce therapeutic doses to minimize toxicity.[7] The epigenetic reprogramming induced by

GSK343 creates vulnerabilities that can be exploited by other drug classes.

Mechanism of Action: GSK343 as an Epigenetic
Modulator
GSK343 functions by competitively binding to the SAM pocket of EZH2, preventing the transfer

of a methyl group to H3K27.[4] This leads to a global decrease in the repressive H3K27me3

mark. Consequently, genes previously silenced by PRC2, including critical tumor suppressors

that regulate the cell cycle (e.g., p21) and apoptosis, are re-expressed, inhibiting cancer cell

proliferation.[8]
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Figure 1: Mechanism of GSK343-mediated EZH2 inhibition.

Key Combination Strategies
Scientific Rationale: A compelling non-canonical function of EZH2 involves the transcriptional

repression of key genes in the DNA Damage Repair (DDR) pathway, such as RAD51 and

BRCA1.[9][10][11] By inhibiting EZH2, GSK343 can downregulate the expression of DDR

genes, inducing a state of "BRCAness" or synthetic lethality.[10][12] This significantly

enhances the sensitivity of tumor cells to agents that cause DNA damage, such as platinum-

based chemotherapies (e.g., cisplatin) and PARP inhibitors (e.g., olaparib, talazoparib).[13]

This combination is particularly promising for castration-resistant prostate cancer and other
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solid tumors with wild-type EZH2.[10] Studies in bladder cancer have shown that GSK343

can overcome acquired resistance to cisplatin.[14]

Scientific Rationale: Cancer cells often develop resistance to targeted therapies by activating

alternative survival pathways. Epigenetic modulation with GSK343 can block these escape

routes. For example, GSK343 has been shown to sensitize hepatocellular carcinoma cells to

the multikinase inhibitor sorafenib and reverse resistance to the EGFR inhibitor gefitinib in

lung cancer cells.[2][8][14] The combination of PARP inhibitors with BRAF/MEK inhibitors

has also shown promise in treating advanced melanoma that has become refractory to

targeted therapy, suggesting a potential synergistic interaction that could be further

enhanced by epigenetic priming with GSK343.[15]

Scientific Rationale: EZH2 plays a crucial role in regulating the tumor immune

microenvironment. Inhibition of EZH2 can enhance anti-tumor immunity through several

mechanisms. It can increase the expression of MHC class I and II molecules on cancer cells,

improving antigen presentation to T-cells.[16] Furthermore, EZH2 inhibition can alter T-cell

differentiation, promoting an effector-like T-cell profile and enhancing the cytotoxicity of

tumor-infiltrating lymphocytes.[17] This provides a strong basis for combining GSK343 with

immune checkpoint inhibitors (ICIs) like anti-PD-1 or anti-CTLA-4 antibodies.[18] Clinical

trials are already underway exploring the combination of the EZH2 inhibitor tazemetostat

with durvalumab (anti-PD-L1) in various solid tumors.[17]

Application Notes & Protocols: In Vitro Assessment
The first step in evaluating a combination therapy is to demonstrate synergy in vitro. This

involves determining the potency of each agent alone and then assessing their combined effect

across a matrix of concentrations.

Materials and Reagents
GSK343: (e.g., MedchemExpress, APExBIO). Prepare a 10 mM stock solution in DMSO.

Store at -80°C.

Combination Agent: (e.g., Cisplatin, Olaparib, Pembrolizumab). Prepare stock solutions as

per manufacturer instructions.
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Cell Lines: Select cancer cell lines relevant to the therapeutic area of interest (e.g., U87

glioblastoma, PANC-1 pancreatic, T24 bladder).[2][4][14]

Cell Culture Media & Reagents: DMEM/RPMI-1640, Fetal Bovine Serum (FBS), Penicillin-

Streptomycin, Trypsin-EDTA.

Assay Reagents: CellTiter-Glo® Luminescent Cell Viability Assay (Promega), Annexin V-

FITC/PI Apoptosis Detection Kit, Cell cycle analysis kit, antibodies for Western blotting (e.g.,

anti-EZH2, anti-H3K27me3, anti-PARP, anti-cleaved Caspase-3).

Protocol 1: Determination of Single-Agent IC50 Values
Causality: Before testing combinations, it is crucial to establish the half-maximal inhibitory

concentration (IC50) for each drug individually in your chosen cell line(s). This provides a

concentration range for designing the synergy experiments.

Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 3,000-8,000

cells/well) and allow them to adhere overnight.

Drug Dilution: Prepare serial dilutions of GSK343 and the combination agent in culture

medium. A typical range for GSK343 is 0.1 µM to 50 µM.[1]

Treatment: Remove the overnight culture medium and add 100 µL of the drug-containing

medium to the respective wells. Include vehicle control wells (e.g., 0.1% DMSO).

Incubation: Incubate the plate for 48-72 hours. The duration should be sufficient to observe

an anti-proliferative effect.[2]

Viability Assessment: Measure cell viability using an appropriate assay (e.g., CellTiter-Glo®).

Data Analysis: Normalize the data to the vehicle control. Plot the dose-response curve and

calculate the IC50 value using non-linear regression (e.g., in GraphPad Prism).
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Cell Line Cancer Type
GSK343 IC50
(approx.)

Reference

U87, LN229 Glioblastoma ~5 µM [2]

AsPC-1, PANC-1 Pancreatic ~12 µM [4]

LNCaP Prostate ~2.9 µM [5]

HeLa Cervical ~13 µM [5]

Table 1: Literature-derived IC50 values for GSK343 in various cancer cell lines. Note: These

are starting points; IC50 should be empirically determined for your specific cell line and assay

conditions.

Protocol 2: Synergy Assessment via Dose-Matrix and
Combination Index (CI)
Causality: This protocol aims to determine if the combined effect of two drugs is greater than

the sum of their individual effects (synergy). A dose-matrix approach allows for the systematic

evaluation of multiple concentration combinations.[7][19]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 16 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5716734/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6755448/
https://www.medchemexpress.com/GSK343.html
https://www.medchemexpress.com/GSK343.html
https://www.kyinno.com/drug-combination-services/in-vitro-combination/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11472603/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Synergy Workflow

Start:
Select Cell Line

& Drugs

Protocol 1:
Determine Single-Agent

IC50 for GSK343 & Drug B

Design Dose-Matrix:
Use concentrations around

IC50 values (e.g., 0.25x to 4x IC50)

Plate Cells & Treat:
- Vehicle Control
- GSK343 Alone
- Drug B Alone

- Combination Matrix

Incubate for 48-72h

Measure Cell Viability
(e.g., CellTiter-Glo)

Data Analysis:
Calculate Combination Index (CI)

using CompuSyn or similar software

Interpret Results:
CI < 1: Synergy
CI = 1: Additive

CI > 1: Antagonism

Click to download full resolution via product page

Figure 2: Experimental workflow for in vitro synergy assessment.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 16 Tech Support

https://www.benchchem.com/product/b607832/docs?utm_src=pdf-body-img#application-notes-and-protocols-applying-gsk343-in-combination-with-other-cancer-therapies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dose-Matrix Design: Based on the single-agent IC50 values, design a dose matrix. For

example, a 6x6 matrix with concentrations ranging from 0.25x to 4x the IC50 for each drug.

Cell Seeding and Treatment: Seed cells in a 96-well plate as in Protocol 1. Treat the cells

with GSK343 alone, the combination agent alone, and the combination at all concentrations

defined in your matrix. Ensure proper vehicle controls are included.

Incubation and Viability: Incubate for 48-72 hours and measure cell viability.

Synergy Calculation: Use specialized software like CompuSyn or R packages to calculate

the Combination Index (CI) based on the Chou-Talalay method. The CI provides a

quantitative measure of synergy.

CI < 1: Synergistic effect

CI = 1: Additive effect

CI > 1: Antagonistic effect

Protocol 3: Mechanistic Validation Assays
Causality: Once synergy is established, the next step is to understand the underlying biological

mechanism. These assays probe for key cellular events like apoptosis and cell cycle arrest,

which are known outcomes of GSK343 treatment.[3][4]

Apoptosis Assay (Annexin V/PI Staining):

Treat cells with GSK343, the combination drug, and the synergistic combination for 24-48

hours. Use concentrations determined to be synergistic in Protocol 2.

Harvest cells, wash with PBS, and resuspend in Annexin V binding buffer.

Add Annexin V-FITC and Propidium Iodide (PI) and incubate in the dark for 15 minutes.

Analyze by flow cytometry. A significant increase in the Annexin V positive population in

the combination group compared to single agents indicates enhanced apoptosis. GSK343

is known to increase levels of cleaved caspase-3 and PARP.[3]
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Cell Cycle Analysis:

Treat cells as described above for 24-48 hours.

Harvest cells, fix in cold 70% ethanol, and store at -20°C.

Wash cells and resuspend in a PI/RNase staining solution.

Analyze by flow cytometry. GSK343 often induces a G0/G1 or G1 phase arrest.[2][4] Look

for an enhanced cell cycle block in the combination group.

Western Blot Analysis:

Treat cells with the drug combination for a time course (e.g., 6, 12, 24, 48 hours).

Lyse cells and quantify protein concentration.

Perform SDS-PAGE and transfer proteins to a PVDF membrane.

Probe with primary antibodies against key pathway proteins. A typical panel for a GSK343

combination study would include:

Target Engagement: EZH2, H3K27me3 (expect a decrease).

Apoptosis: Cleaved Caspase-3, Cleaved PARP (expect an increase).[3]

Cell Cycle: p21, Cyclin D1.

DDR Pathway (if relevant): γH2AX, RAD51 (expect an increase in γH2AX, decrease in

RAD51).

Application Notes & Protocols: In Vivo Assessment
Validating in vitro synergy in a preclinical animal model is a critical step in drug development.

Xenograft models are commonly used for this purpose.

Protocol 4: Combination Efficacy Study in a Xenograft
Model
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Causality: This protocol is designed to determine if the synergistic effects observed in vitro

translate to enhanced anti-tumor efficacy in vivo without unacceptable toxicity.

Model Selection: Use immunodeficient mice (e.g., NOD-SCID or Athymic Nude) for

subcutaneous xenografts. Choose a cell line that showed strong synergy in vitro.

Tumor Implantation: Subcutaneously inject 1-5 million cells (resuspended in PBS/Matrigel)

into the flank of each mouse.

Tumor Growth and Randomization: Monitor tumor growth using calipers (Volume = 0.5 x

Length x Width²). When tumors reach a mean volume of 150-200 mm³, randomize mice into

treatment groups (n=8-10 mice per group).

Treatment Groups:

Group 1: Vehicle Control (e.g., PBS, DMSO/saline)

Group 2: GSK343 alone (e.g., 5-10 mg/kg, intraperitoneal injection, every other day)[1][5]

[8]

Group 3: Combination Agent alone (dose and schedule based on literature or preliminary

studies)

Group 4: GSK343 + Combination Agent

Dosing and Monitoring:

Administer drugs according to the defined schedule for a set period (e.g., 21-28 days).[20]

Measure tumor volume and body weight 2-3 times per week. Body weight is a key

indicator of toxicity.

Endpoint Analysis:

The primary endpoint is typically Tumor Growth Inhibition (TGI).

At the end of the study, euthanize mice and excise tumors.
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Tumor weight can be measured as a secondary endpoint.

Tumor tissue can be flash-frozen for pharmacodynamic analysis (e.g., Western blot for

H3K27me3) or fixed in formalin for immunohistochemistry (IHC).

Data Interpretation and Troubleshooting
In Vitro Synergy: A CI value consistently below 0.9 across multiple effective doses is a strong

indicator of synergy. Visualize data using isobolograms.

In Vivo Efficacy: Look for a statistically significant reduction in tumor volume in the

combination group compared to both the vehicle and single-agent groups. The combination

should ideally be superior to the additive effects of the single agents.

Troubleshooting:

High Variability: Ensure consistent cell passage number, seeding density, and careful drug

dilutions. Increase sample size (in vivo).

No Synergy: The chosen combination may not be synergistic in that specific cell line. The

mechanism of resistance may be independent of EZH2. Test in other relevant models.

In Vivo Toxicity: If mice in the combination group lose >15-20% of their body weight, the

regimen is likely too toxic. Consider reducing the dose or frequency of one or both agents.

References
GSK343 induces programmed cell death through the inhibition of EZH2 and FBP1 in

osteosarcoma cells - PMC. (Source: National Center for Biotechnology Information) [Link]

The EZH2 inhibitor GSK343 suppresses cancer stem-like phenotypes and reverses

mesenchymal transition in glioma cells - PMC. (Source: National Center for Biotechnology

Information) [Link]

The Polycomb Group Protein EZH2 Impairs DNA Damage Repair Gene Expression in

Human Uterine Fibroids - PMC. (Source: National Center for Biotechnology Information)

[Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 16 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7445213/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5669904/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5362719/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


GSK343 induces autophagy and downregulates the AKT/mTOR signaling pathway in

pancreatic cancer cells - PMC. (Source: National Center for Biotechnology Information)

[Link]

GSK343, an Inhibitor of Enhancer of Zeste Homolog 2, Reduces Glioblastoma Progression

through Inflammatory Process Modulation: Focus on Canonical and Non-Canonical NF-

κB/IκBα Pathways - PMC. (Source: National Center for Biotechnology Information) [Link]

The EZH2 inhibitor GSK343 suppresses cancer stem-like phenotypes and reverses

mesenchymal transition in glioma cells | Oncotarget. (Source: Oncotarget) [Link]

Study Details | NCT07339527 | EZH2 Inhibitor Zeprumetostat in Combination Therapy for

Patients With Relapsed or Refractory Mature T-cell and NK-cell Lymphomas. (Source:

ClinicalTrials.gov) [Link]

Inhibition of EZH2 transactivation function sensitizes solid tumors to genotoxic stress |

PNAS. (Source: Proceedings of the National Academy of Sciences) [Link]

EZH2-mediated epigenetic repression of DNA repair in promoting breast tumor initiating cells

- PMC. (Source: National Center for Biotechnology Information) [Link]

GSK343, an inhibitor of EZH2, prevents acquired cisplatin resistance in bladder cancer.

(Source: Springer) [Link]

The EZH2 inhibitor GSK343 suppresses cancer stem-like phenotypes and reverses

mesenchymal transition in glioma cells | Oncotarget. (Source: Oncotarget) [Link]

Protocol to calculate the synergy of drug combinations in organoids and primary cells from

murine tumors - PMC. (Source: National Center for Biotechnology Information) [Link]

GSK343 induces autophagy and downregulates the AKT/mTOR signaling pathway in

pancreatic cancer cells. (Source: Spandidos Publications) [Link]

Unveiling a non-canonical function of EZH2 in DNA damage repair and cancer progression.

(Source: Journals@KU) [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 16 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6676451/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9698300/
https://www.oncotarget.com/article/20712/text/
https://clinicaltrials.gov/study/NCT07339527
https://www.pnas.org/doi/10.1073/pnas.2003550117
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3504443/
https://link.springer.com/article/10.1007/s13277-024-17006-z
https://www.oncotarget.com/article/20712/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11428580/
https://www.spandidos-publications.com/10.3892/ol.2019.10683
https://journals.ku.edu/kjms/article/view/18970
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CAIRE: A basket multicenter open-label phase 2 study evaluating the EZH2 inhibitor

tazemetostat in combination with durvalumab in patients with advanced solid tumors.

(Source: ASCO Publications) [Link]

A non-canonical EZH2 function sensitizes solid tumors to genotoxic stress | bioRxiv. (Source:

bioRxiv) [Link]

Combining EZH2 and HDAC inhibition to prime immunotherapy for B-cell lymphomas.

(Source: VJHemOnc) [Link]

Tazemetostat, a Selective EZH2 Inhibitor, in Combination with Pembrolizumab for Recurrent

or Metastatic Head and Neck Squamous Cell Carcinoma: A Phase 1 Trial. (Source: MDPI)

[Link]

(PDF) Protocol to calculate the synergy of drug combinations in organoids and primary cells

from murine tumors. (Source: ResearchGate) [Link]

Combination therapy in a xenograft model of glioblastoma: enhancement of the antitumor

activity of temozolomide by an MDM2 antagonist - PMC. (Source: National Center for

Biotechnology Information) [Link]

In vivo xenograft models show highly potent suppression of tumor growth... (Source:

ResearchGate) [Link]

Protocol to calculate the synergy of drug combinations in organoids and primary cells from

murine tumors. (Source: KAIST) [Link]

Methods for High-throughput Drug Combination Screening and Synergy Scoring. (Source:

Methods in Molecular Biology) [Link]

EZH2 Inhibition to Counteract Oral Cancer Progression through Wnt/β-Catenin Pathway

Modulation. (Source: MDPI) [Link]

The Role of GSK-3 in Cancer Immunotherapy: GSK-3 Inhibitors as a New Frontier in Cancer

Treatment. (Source: MDPI) [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 16 Tech Support

https://ascopubs.org/doi/abs/10.1200/JCO.2022.40.16_suppl.TPS2697
https://www.biorxiv.org/content/10.1101/2020.09.10.292265v1
https://vjhemonc.com/video/combining-ezh2-and-hdac-inhibition-to-prime-immunotherapy-for-b-cell-lymphomas/
https://www.mdpi.com/2072-6694/17/2/179
https://www.researchgate.net/publication/384351664_Protocol_to_calculate_the_synergy_of_drug_combinations_in_organoids_and_primary_cells_from_murine_tumors
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4512759/
https://www.researchgate.net/figure/In-vivo-xenograft-models-show-highly-potent-suppression-of-tumor-growth-with-combined_fig1_328738363
https://portal.kaist.ac.kr/en/portal/search/research.face?method=view&id=50550541
https://link.springer.com/protocol/10.1007/978-1-4939-6849-4_14
https://www.mdpi.com/2072-6694/16/17/3039
https://www.mdpi.com/1422-0067/21/11/4133
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Restoring lymphoma immunosurveillance by combined EZH2 inhibition and immunotherapy.

(Source: U.S. Department of Defense) [Link]

(-)-Epigallocatechin-3-gallate and EZH2 inhibitor GSK343 have similar inhibitory effects and

mechanisms of action on colorectal cancer cells - PubMed. (Source: National Center for

Biotechnology Information) [Link]

Efficacy of PARP inhibitor therapy after targeted BRAF/MEK failure in advanced melanoma.

(Source: eScholarship) [Link]

Effects of Combining GSK-3 Inhibitors with Chemotherapy or Immunotherapy. (Source:

ResearchGate) [Link]

Biomarker-Driven Targeted Therapies in Solid Tumor Malignancies. (Source: The ASCO

Post) [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. GSK343, an Inhibitor of Enhancer of Zeste Homolog 2, Reduces Glioblastoma
Progression through Inflammatory Process Modulation: Focus on Canonical and Non-
Canonical NF-κB/IκBα Pathways - PMC [pmc.ncbi.nlm.nih.gov]

2. The EZH2 inhibitor GSK343 suppresses cancer stem-like phenotypes and reverses
mesenchymal transition in glioma cells - PMC [pmc.ncbi.nlm.nih.gov]

3. GSK343 induces programmed cell death through the inhibition of EZH2 and FBP1 in
osteosarcoma cells - PMC [pmc.ncbi.nlm.nih.gov]

4. GSK343 induces autophagy and downregulates the AKT/mTOR signaling pathway in
pancreatic cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

5. medchemexpress.com [medchemexpress.com]

6. agouti-related-protein.com [agouti-related-protein.com]

7. In Vitro Combination - Kyinno Bio [kyinno.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 16 Tech Support

https://cdmrp.health.mil/search.aspx?LOG_NO=L-21-120
https://pubmed.ncbi.nlm.nih.gov/28925507/
https://escholarship.org/uc/item/42v7b09n
https://www.researchgate.net/figure/Effects-of-Combining-GSK-3-Inhibitors-with-Chemotherapy-or-Immunotherapy-Green-arrows_fig1_342044237
https://ascopost.com/issues/april-25-2021-supplement-solid-tumor-malignancies/biomarker-driven-targeted-therapies/
https://www.benchchem.com/product/b607832?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC9694970/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9694970/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9694970/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5716734/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5716734/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7012145/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7012145/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6755448/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6755448/
https://www.medchemexpress.com/GSK343.html
https://www.agouti-related-protein.com/index.php?g=Wap&m=Article&a=detail&id=173
https://www.kyinno.com/drug-combination-services/in-vitro-combination/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. The EZH2 inhibitor GSK343 suppresses cancer stem-like phenotypes and reverses
mesenchymal transition in glioma cells | Oncotarget [oncotarget.com]

9. The Polycomb Group Protein EZH2 Impairs DNA Damage Repair Gene Expression in
Human Uterine Fibroids - PMC [pmc.ncbi.nlm.nih.gov]

10. pnas.org [pnas.org]

11. EZH2-mediated epigenetic repression of DNA repair in promoting breast tumor initiating
cells - PMC [pmc.ncbi.nlm.nih.gov]

12. biorxiv.org [biorxiv.org]

13. journals.ku.edu [journals.ku.edu]

14. GSK343, an inhibitor of EZH2, prevents acquired cisplatin resistance in bladder cancer -
PMC [pmc.ncbi.nlm.nih.gov]

15. escholarship.org [escholarship.org]

16. vjhemonc.com [vjhemonc.com]

17. ascopubs.org [ascopubs.org]

18. bloodcancerunited.org [bloodcancerunited.org]

19. Protocol to calculate the synergy of drug combinations in organoids
and primary cells from murine tumors - PMC [pmc.ncbi.nlm.nih.gov]

20. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols: Applying GSK343 in
Combination with Other Cancer Therapies]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607832/docs#application-notes-and-protocols-
applying-gsk343-in-combination-with-other-cancer-therapies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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